tert-butyl 3-(3-hydroxyphenyl)propanoate
Overview
Description
Tert-butyl 3-(3-hydroxyphenyl)propanoate, also known as tert-butyl 3-hydroxy-4-phenylpropanoate, is an organic compound that has a wide range of applications in scientific research. It is a derivative of phenol and is used as a building block for the synthesis of various organic compounds. It is also used in the synthesis of pharmaceuticals, dyes, and other chemicals.
Mechanism of Action
Tert-butyl 3-(3-hydroxyphenyl)propanoate is used as a building block for the synthesis of various organic compounds. It is a derivative of phenol and is used as a starting material in the synthesis of various organic compounds. It is also used in the synthesis of pharmaceuticals, dyes, and other chemicals. In the synthesis of organic compounds, the tert-butyl 3-(3-hydroxyphenyl)propanoate group is used to activate the phenol, which then reacts with other organic compounds to form the desired product.
Biochemical and Physiological Effects
Tert-butyl 3-(3-hydroxyphenyl)propanoate has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-fungal, and anti-bacterial properties. It has also been shown to have antiviral properties and to be effective in treating certain types of cancer. It has also been shown to have antioxidant properties, which may help to protect cells from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(3-hydroxyphenyl)propanoate has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. It is also relatively stable and has a low toxicity. However, it is not very soluble in water and can be difficult to work with in aqueous solutions. Additionally, it can react with some other compounds, making it difficult to use in some experiments.
Future Directions
Future research on tert-butyl 3-(3-hydroxyphenyl)propanoate 3-(3-hydroxyphenyl)propanoate could include further exploration of its biochemical and physiological effects, as well as its potential applications in pharmaceuticals and other industries. Additionally, further research could be conducted on its use in the synthesis of polymers, surfactants, and other materials. Finally, further research could be conducted on its use as a starting material in the synthesis of inorganic compounds, such as metal complexes.
Synthesis Methods
Tert-butyl 3-(3-hydroxyphenyl)propanoate can be synthesized from phenol and tert-butyl 3-(3-hydroxyphenyl)propanoate alcohol in two steps. The first step involves the reaction of phenol with tert-butyl 3-(3-hydroxyphenyl)propanoate alcohol in the presence of a strong acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction produces tert-butyl 3-(3-hydroxyphenyl)propanoate phenyl ether, which is then reacted with propionic acid in the presence of a base, such as sodium hydroxide, to produce tert-butyl 3-(3-hydroxyphenyl)propanoate 3-(3-hydroxyphenyl)propanoate.
Scientific Research Applications
Tert-butyl 3-(3-hydroxyphenyl)propanoate is widely used in scientific research as a building block for the synthesis of various organic compounds. It is used in the synthesis of pharmaceuticals, dyes, and other chemicals. It is also used in the synthesis of polymers, surfactants, and other materials. It is also used in the synthesis of inorganic compounds, such as metal complexes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(3-hydroxyphenyl)propanoate involves the esterification of 3-(3-hydroxyphenyl)propanoic acid with tert-butanol using a catalyst.", "Starting Materials": [ "3-(3-hydroxyphenyl)propanoic acid", "tert-butanol", "Catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add 3-(3-hydroxyphenyl)propanoic acid and tert-butanol to a reaction flask", "Add a catalyst (e.g. sulfuric acid) to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool and separate the organic layer", "Wash the organic layer with water and dry over anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain tert-butyl 3-(3-hydroxyphenyl)propanoate" ] } | |
CAS RN |
1459154-39-2 |
Molecular Formula |
C13H18O3 |
Molecular Weight |
222.3 |
Purity |
93 |
Origin of Product |
United States |
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